2-(4-Methoxyphenoxy)-1-(morpholin-4-yl)propan-1-one

• IUPAC Name: 2-(4-methoxyphenoxy)-1-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C14H19NO4/c1-11(14(16)15-7-9-18-10-8-15)19-13-5-3-12(17-2)4-6-13/h3-6,11H,7-10H2,1-2H3
• InChI Key: LFOVKUHMYWDDPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCOCC1)OC2=CC=C(C=C2)OC
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol

Description

2-(4-Methoxyphenoxy)-1-(morpholin-4-yl)propan-1-one is an organic compound that features a morpholine ring substituted with a 2-(4-methoxyphenoxy)propanoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Methoxyphenoxy)-1-(morpholin-4-yl)propan-1-one typically involves the reaction of morpholine with 2-(4-methoxyphenoxy)propanoyl chloride. The reaction is carried out in the presence of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions generally include a temperature range of 0-5°C to control the exothermic nature of the reaction .

Industrial Production Methods

Industrial production of 2-(4-Methoxyphenoxy)-1-(morpholin-4-yl)propan-1-one follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction parameters to ensure high yield and purity. The use of continuous flow reactors can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methoxyphenoxy)-1-(morpholin-4-yl)propan-1-one undergoes various chemical reactions, including:

Nucleophilic substitution: The morpholine ring can participate in nucleophilic substitution reactions, where the nitrogen atom acts as a nucleophile.

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding aldehydes or acids.

Reduction: Reduction reactions can target the carbonyl group in the propanoyl moiety, converting it to an alcohol.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include alkyl halides and acyl chlorides, with reaction conditions typically involving mild temperatures and solvents like dichloromethane.

Oxidation: Reagents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed under anhydrous conditions.

Major Products Formed

Nucleophilic substitution: Substituted morpholine derivatives.

Oxidation: Aldehydes or carboxylic acids.

Reduction: Alcohols.

Scientific Research Applications

2-(4-Methoxyphenoxy)-1-(morpholin-4-yl)propan-1-one has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-Methoxyphenoxy)-1-(morpholin-4-yl)propan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s morpholine ring can form hydrogen bonds with active site residues, while the methoxyphenoxy group can engage in hydrophobic interactions. These interactions can modulate the activity of the target enzyme or receptor, leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-[2-(2-methoxyphenoxy)propanoyl]morpholine
• 4-[2-(4-methylphenoxy)propanoyl]morpholine
• 4-[2-(4-chlorophenoxy)propanoyl]morpholine

Uniqueness

2-(4-Methoxyphenoxy)-1-(morpholin-4-yl)propan-1-one is unique due to the presence of the methoxy group, which can influence its chemical reactivity and biological activity. The methoxy group can enhance the compound’s solubility and ability to form specific interactions with molecular targets, distinguishing it from other similar compounds .